propan-2-yl (2E)-2-(acetylamino)-3-phenylprop-2-enoate

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: propan-2-yl (E)-2-acetamido-3-phenylprop-2-enoate
• InChI: InChI=1S/C14H17NO3/c1-10(2)18-14(17)13(15-11(3)16)9-12-7-5-4-6-8-12/h4-10H,1-3H3,(H,15,16)/b13-9+
• InChI Key: VVAUQGBBTUEOEI-UKTHLTGXSA-N
• Isomeric SMILES: CC(C)OC(=O)/C(=C\C1=CC=CC=C1)/NC(=O)C
• Canonical SMILES: CC(C)OC(=O)C(=CC1=CC=CC=C1)NC(=O)C

Description

PROPAN-2-YL (2E)-2-ACETAMIDO-3-PHENYLPROP-2-ENOATE is an organic compound with a complex structure that includes an isopropyl group, an acetamido group, and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of PROPAN-2-YL (2E)-2-ACETAMIDO-3-PHENYLPROP-2-ENOATE typically involves multiple steps. One common method includes the condensation of an appropriate acetamido compound with a phenylprop-2-enoate derivative under controlled conditions. The reaction may require catalysts and specific temperature and pressure conditions to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced purification techniques such as chromatography and crystallization ensures the compound meets the required standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions

PROPAN-2-YL (2E)-2-ACETAMIDO-3-PHENYLPROP-2-ENOATE can undergo various chemical reactions, including:

Oxidation: This reaction can convert the compound into its corresponding oxides.

Reduction: This reaction can reduce the compound to simpler forms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce simpler hydrocarbons.

Scientific Research Applications

PROPAN-2-YL (2E)-2-ACETAMIDO-3-PHENYLPROP-2-ENOATE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: It may be used in studies involving enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of PROPAN-2-YL (2E)-2-ACETAMIDO-3-PHENYLPROP-2-ENOATE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to PROPAN-2-YL (2E)-2-ACETAMIDO-3-PHENYLPROP-2-ENOATE include:

Thiophene derivatives: These compounds have a similar structure and are used in similar applications.

Pyrrolidine derivatives: These compounds also share structural similarities and are used in medicinal chemistry.

Uniqueness

What sets PROPAN-2-YL (2E)-2-ACETAMIDO-3-PHENYLPROP-2-ENOATE apart is its unique combination of functional groups, which gives it distinct chemical properties and potential applications. Its ability to undergo various chemical reactions and its potential in drug development make it a valuable compound in scientific research.